(4-(1H-pyrrol-1-yl)phenyl)(1,1-difluoro-6-azaspiro[2.5]octan-6-yl)methanone

• IUPAC Name: (2,2-difluoro-6-azaspiro[2.5]octan-6-yl)-(4-pyrrol-1-ylphenyl)methanone
• InChI: InChI=1S/C18H18F2N2O/c19-18(20)13-17(18)7-11-22(12-8-17)16(23)14-3-5-15(6-4-14)21-9-1-2-10-21/h1-6,9-10H,7-8,11-13H2
• InChI Key: YWVCFJDLFNWXCP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12CC2(F)F)C(=O)C3=CC=C(C=C3)N4C=CC=C4
• Molecular Formula: C18H18F2N2O
• Molecular Weight: 316.3 g/mol

Description

The compound contains a pyrrole ring, which is a five-membered aromatic heterocycle, like the one found in many important biomolecules like heme. It also contains a phenyl group, which is a common motif in many organic compounds. The difluoro-6-azaspiro[2.5]octan-6-yl)methanone part of the molecule is more complex and might confer unique properties to the compound.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrrole ring, possibly through a Paal-Knorr synthesis or similar method, and the introduction of the phenyl group. The difluoro-6-azaspiro[2.5]octan-6-yl)methanone moiety could be introduced through a series of steps involving nucleophilic substitution and carbonyl chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple cyclic structures. The pyrrole and phenyl rings are planar, aromatic systems, while the difluoro-6-azaspiro[2.5]octan-6-yl)methanone part of the molecule would have a more three-dimensional structure.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo a variety of chemical reactions. The pyrrole ring, for example, can undergo electrophilic substitution reactions. The carbonyl group could be involved in nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the exact structure and the functional groups present. Generally, compounds containing pyrrole rings are relatively stable and exhibit aromaticity. The presence of the difluoro-6-azaspiro[2.5]octan-6-yl)methanone moiety could influence the polarity and thus the solubility of the compound.

Scientific Research Applications

Optical Properties and Light-Emitting Diodes (LEDs)

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Electrochemical Polymerization

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Energy Storage and Translation

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Sensors and Flexible Electronics

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Solar Cells and Capacitors

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Biosensors

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Safety and Hazards

Without specific information, it’s hard to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety measures should be taken when handling it.

Future Directions

The study of novel compounds with complex structures like this one is a vibrant area of research in organic and medicinal chemistry. Such compounds could have potential applications in the development of new pharmaceuticals or materials.